N-[(2,6-difluorophenyl)methyl]-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: N-[(2,6-difluorophenyl)methyl]-5-methyl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C21H16F2N4O2/c1-26-11-15(20(28)24-10-14-17(22)8-5-9-18(14)23)19-16(12-26)21(29)27(25-19)13-6-3-2-4-7-13/h2-9,11-12H,10H2,1H3,(H,24,28)
• InChI Key: MDUNTIDZHCAXHN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NCC4=C(C=CC=C4F)F
• Molecular Formula: C21H16F2N4O2
• Molecular Weight: 394.4 g/mol

Description

The compound “N-[(2,6-difluorophenyl)methyl]-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide” is a complex organic molecule. It is a structural analog of antiviral compounds.

Synthesis Analysis

The synthesis of such compounds often involves complex organic reactions. One such reaction could be the Dimroth rearrangement, which is used in the synthesis of condensed pyrimidines, key structural fragments of antiviral agents. The rearrangement is catalyzed by acids and bases, and is accelerated by heat or light.

Scientific Research Applications

Synthesis and Antifungal Activity

Compounds with structural similarities to the specified chemical have been synthesized and evaluated for their antifungal activities. For example, derivatives of pyrazole-4-carboxamide have shown moderate antifungal activities against phytopathogenic fungi such as Gibberella zeae, Fusarium oxysporum, and Cytospora mandshurica, indicating potential applications in agricultural research and fungicide development (Wu et al., 2012).

Glycine Transporter 1 Inhibition

Research on pyridine and pyrazole derivatives has identified compounds as potent and orally available glycine transporter 1 (GlyT1) inhibitors. These findings suggest applications in neuroscience, particularly for disorders associated with glycine transporter function (Yamamoto et al., 2016).

Anticancer and Anti-Inflammatory Agents

Pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, indicating the potential for developing novel therapeutic agents targeting cancer and inflammation (Rahmouni et al., 2016).

Synthesis of Novel Fused Heterobicycles

Studies on substituted pyrazolo[4,3-c]pyridine derivatives as novel fused heterobicycles suggest applications in the development of new materials or pharmaceuticals with unique properties (Karthikeyan et al., 2014).

Antitubercular and Antibacterial Activities

Carboxamide derivatives related to the specified compound have shown significant antitubercular and antibacterial activities, offering a pathway to new treatments for bacterial infections (Bodige et al., 2020).